Cas no 2227922-52-1 (rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pent-4-enoic acid)

• Product Name: rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pent-4-enoic acid
• CAS No: 2227922-52-1
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6585905
• PubChem ID: 165573260
• Update Time: 2025-11-01

rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pent-4-enoic acid
• rac-2-{[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}pent-4-enoic acid
• EN300-1565660
• 2227922-52-1

• Inchi： 1S/C27H30N2O5/c1-2-9-24(26(31)32)28-25(30)21-14-7-8-15-23(21)29-27(33)34-16-22-19-12-5-3-10-17(19)18-11-4-6-13-20(18)22/h2-6,10-13,21-24H,1,7-9,14-16H2,(H,28,30)(H,29,33)(H,31,32)/t21-,23+,24?/m1/s1
• InChI Key： JKWMDEXIOFCERW-RZVHPXSESA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H]1CCCC[C@H]1C(NC(C(=O)O)CC=C)=O)=O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pent-4-enoic acid

Comprehensive Overview of rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pent-4-enoic acid (CAS No. 2227922-52-1)

In the realm of synthetic organic chemistry and pharmaceutical research, rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pent-4-enoic acid (CAS No. 2227922-52-1) has emerged as a compound of significant interest. This molecule, characterized by its intricate stereochemistry and functional groups, is widely utilized in peptide synthesis and drug discovery. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly valuable in solid-phase peptide synthesis (SPPS), a technique that has gained traction due to its efficiency and scalability.

The compound's CAS No. 2227922-52-1 serves as a unique identifier, ensuring precise referencing in academic and industrial settings. Researchers often search for "Fmoc-protected amino acid derivatives" or "cyclohexylformamido pentenoic acid applications," reflecting the growing demand for specialized building blocks in bioconjugation and medicinal chemistry. Its structural features, including the pent-4-enoic acid moiety, enable further functionalization, making it a versatile intermediate for designing novel therapeutics.

Recent advancements in peptide-based drug development have spotlighted compounds like rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pent-4-enoic acid. With the rise of personalized medicine and targeted therapies, the need for high-purity, stereochemically defined intermediates has surged. This compound's role in synthesizing peptide inhibitors and bioconjugates aligns with trends in oncology and autoimmune disease research, where precision and modularity are paramount.

From a synthetic perspective, the cyclohexylformamido segment contributes to the compound's rigidity, potentially enhancing binding affinity in drug-receptor interactions. Meanwhile, the Fmoc group ensures compatibility with automated peptide synthesizers, addressing the industry's push toward automation and high-throughput screening. Queries such as "how to remove Fmoc group in peptide synthesis" or "best practices for handling Fmoc-amino acids" underscore the practical challenges and solutions associated with this chemistry.

Environmental and regulatory considerations also play a role in the compound's adoption. Unlike hazardous reagents, rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pent-4-enoic acid is typically handled under standard laboratory conditions, minimizing risks. Its applications in green chemistry initiatives—such as solvent optimization and waste reduction—further enhance its appeal. Researchers frequently explore "sustainable peptide synthesis methods" or "eco-friendly Fmoc deprotection," highlighting the intersection of innovation and sustainability.

In summary, rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pent-4-enoic acid (CAS No. 2227922-52-1) represents a critical tool in modern chemical synthesis. Its structural complexity, coupled with its relevance to cutting-edge therapeutic strategies, ensures its continued prominence in scientific literature and industrial workflows. As the field evolves, this compound will likely remain at the forefront of discussions on peptide engineering, drug design, and process optimization.